Cas no 154318-75-9 (Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester)

Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester Properties

Names and Identifiers

• Methanesulfonic acid, trifluoro-, 4-(1,1-dimethylethyl)phenyl ester
• (4-tert-butylphenyl) trifluoromethanesulfonate
• 4-t-butylphenyl triflate
• 4-tert-butylbenzenetriflate
• 4-tert-butylphenyl triflate
• 4-tert-butylphenyl Trifluoromethanesulfonate
• p-tert-butylphenyl triflate
• p-tert-butylphenyl trifluoromethanesulfonate
• 154318-75-9
• SCHEMBL2832043
• DTXSID50451861
• E83878
• AKOS040767572
• 4-t-butylphenyltrifluoromethanesulfonate
• starbld0003641
• BS-52795
• 4-(tert-butyl)phenyl trifluoromethanesulfonate
• 4-tert-butylphenyl trifluoromethanesulfonate
• +Expand

• InChIKey： LNLGXWZOBTUQSC-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13F3O3S/c1-10(2,3)8-4-6-9(7-5-8)17-18(15,16)11(12,13)14/h4-7H,1-3H3
• SMILES： CC(C)(C)C1=CC=C(C=C1)OS(=O)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 282.05400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 282.05374993g/mol
• Heavy Atom Count: 18
• Complexity: 368
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• LogP: 4.29330
• PSA: 51.75000